Cas no 1202527-94-3 (1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone)

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone structure

1202527-94-3 structure

Product Name:1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone

CAS No:1202527-94-3

MF:C₁₀H₉BrN₂O

MW:253.095261335373

MDL:MFCD28128506

CID:2111381

PubChem ID:67069768

Update Time:2025-04-21

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Chemical and Physical Properties

Names and Identifiers

- 1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone
- 1-acetyl-5-bromo-6-methyl-1H-indazole
- 1202527-94-3
- GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SCHEMBL1542059
- DA-30855
- MDL： MFCD28128506
- Inchi： 1S/C10H9BrN2O/c1-6-3-10-8(4-9(6)11)5-12-13(10)7(2)14/h3-5H,1-2H3
- InChI Key： GBEZEQFQKBEGOA-UHFFFAOYSA-N
- SMILES： BrC1=CC2C=NN(C(C)=O)C=2C=C1C

Computed Properties

Exact Mass: 251.99000
Monoisotopic Mass: 251.98983Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 246
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.9Å²

Experimental Properties

PSA: 34.89000
LogP: 2.76730

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1133081-5g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethan-1-one	1202527-94-3	95%	5g	$3800	2024-07-23
Aaron	AR022ICS-1g	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	1g	$800.00	2025-02-13
Aaron	AR022ICS-250mg	1-(5-bromo-6-methyl-1H-indazol-1-yl)ethanone	1202527-94-3	95%	250mg	$500.00	2025-02-13

1-(5-bromo-6-methyl-1H-indazol-1-yl)Ethanone Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Evolutionary approaches in protein engineering towards biomaterial construction

Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

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